Cas no 1269461-99-5 (4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine)

• Product Name: 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine
• CAS No: 1269461-99-5
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• MDL: MFCD18452011
• CID: 5187898
• Update Time: 2025-07-16

4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(TERT-BUTOXY)PHENYL]METHYL}PIPERIDINE
• 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine
• Piperidine, 4-[[4-(1,1-dimethylethoxy)phenyl]methyl]-

• MDL： MFCD18452011
• Inchi： 1S/C16H25NO/c1-16(2,3)18-15-6-4-13(5-7-15)12-14-8-10-17-11-9-14/h4-7,14,17H,8-12H2,1-3H3
• InChI Key： NGDCODKURTZYIZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC1CCNCC1)C(C)(C)C

Computed Properties

• Exact Mass: 247.194
• Monoisotopic Mass: 247.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3

Additional information on 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine

Professional Introduction to Compound with CAS No. 1269461-99-5 and Product Name: 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine

Compound with the CAS number 1269461-99-5 and the product name 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a piperidine ring, which is a key pharmacophore in many bioactive molecules, alongside an aromatic phenyl ring substituted with an alkoxy group. Such structural motifs are often explored for their ability to modulate biological pathways and enhance pharmacological activity.

The 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine molecule exhibits a high degree of complexity, which is reflected in its synthesis and potential applications. The presence of the piperidine ring contributes to its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery. Recent studies have highlighted the importance of piperidine derivatives in the development of central nervous system (CNS) drugs, due to their ability to cross the blood-brain barrier efficiently. The aromatic phenyl ring, further modified with an alkoxy group, adds another layer of functionality that can influence the compound's interactions with biological targets.

In the realm of medicinal chemistry, the synthesis of complex molecules like 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine requires meticulous planning and precise execution. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance yield but also improve the purity of the final product, which is crucial for subsequent biological evaluation. The compound's structural complexity also necessitates rigorous analytical characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are indispensable in this regard.

Recent research has demonstrated that modifications to the piperidine ring can significantly alter the pharmacological properties of a molecule. For instance, studies have shown that substituents at specific positions on the piperidine ring can enhance binding affinity to certain enzymes or receptors. In the case of 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine, the presence of an aromatic phenyl ring linked to a piperidine moiety suggests potential interactions with various biological targets. This compound may exhibit inhibitory activity against enzymes or receptors involved in neurological disorders, inflammation, or other disease pathways.

The alkoxy group attached to the phenyl ring in 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine is another critical feature that influences its pharmacological profile. Alkoxy-substituted aromatic compounds are known for their diverse biological activities, ranging from antimicrobial properties to anti-inflammatory effects. The specific nature of the alkoxy group—being derived from 2-methylpropanol—adds a unique electronic and steric environment to the molecule, which can fine-tune its interactions with biological targets. This level of structural diversification is essential for optimizing drug candidates and improving their therapeutic efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the potential pharmacological properties of 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can provide insights into binding affinities, enzyme inhibition kinetics, and even potential side effects before any experimental testing is conducted. Such computational approaches have become indispensable tools in modern drug discovery pipelines, enabling more efficient and targeted development of new therapeutics.

The synthesis and characterization of 4-[[4-[(2-Methylpropan-2-yl)oxy]phenyl]methyl]piperidine also highlight the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists and pharmacologists to design molecules that not only possess promising chemical properties but also exhibit favorable biological activity. This collaborative approach ensures that compounds like this one are thoroughly evaluated for their therapeutic potential across multiple disease models.

In conclusion, compound with CAS No. 1269461-99-5 and its product name 4-[[4-[(2-Methylpropan-2-yloxy)]phenyl)methanol piperidine represents a significant contribution to pharmaceutical chemistry. Its complex structure, featuring a piperidine ring and an aromatic phenyl moiety modified with an alkoxy group, positions it as a promising candidate for further exploration in drug development. Advances in synthetic methodologies, analytical techniques, and computational modeling continue to enhance our ability to design and optimize such molecules for therapeutic use. As research progresses, compounds like this one hold great promise for addressing unmet medical needs across various disease areas.